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Compound of Interest

Compound Name: aluminum;zinc;sulfate

Cat. No.: B12338197 Get Quote

To our valued researchers, scientists, and drug development professionals:

This document addresses the inquiry regarding the physical and chemical properties of the

compound with the chemical formula Al₂Zn(SO₄)₄. Our comprehensive search of scientific

literature and chemical databases indicates that Aluminum Zinc Sulfate (Al₂Zn(SO₄)₄) is not a

well-characterized or commonly documented compound.

While the stoichiometric formula is plausible, there is a significant lack of published

experimental data regarding its synthesis, physical properties, chemical behavior, and potential

biological interactions. Therefore, providing an in-depth technical guide or whitepaper with

detailed experimental protocols and signaling pathways specifically for Al₂Zn(SO₄)₄ is not

feasible at this time.

However, we have compiled the available information on a closely related entry in the

PubChem database and will provide a detailed overview of the properties of the constituent

salts, aluminum sulfate (Al₂(SO₄)₃) and zinc sulfate (ZnSO₄), which are well-documented and

may be of interest for your research.

Aluminum Zinc Sulfate (PubChem Data)
The PubChem database lists a compound as "Aluminum ZINC sulfate" with the molecular

formula Al₂O₁₆S₄Zn, which corresponds to Al₂Zn(SO₄)₄.[1] The available computed data is

summarized below. It is important to note that these are predicted properties and have not

been experimentally verified.
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Property Value

IUPAC Name dialuminum;zinc;tetrasulfate

Molecular Formula Al₂O₁₆S₄Zn

Molecular Weight 503.6 g/mol

CAS Number 22992-10-5

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 16

Source: PubChem CID 44135761[1]

Due to the absence of experimental data for Al₂Zn(SO₄)₄, we will now focus on the individual,

well-characterized sulfate compounds of aluminum and zinc.

Aluminum Sulfate (Al₂(SO₄)₃)
Aluminum sulfate is an industrially significant chemical compound often found in hydrated

forms.[2][3] The anhydrous form occurs naturally as the rare mineral millosevichite.[2][3]

Physical Properties of Aluminum Sulfate
Property Anhydrous (Al₂(SO₄)₃)

Octadecahydrate
(Al₂(SO₄)₃·18H₂O)

Molar Mass 342.15 g/mol [3][4] 666.44 g/mol [3][4]

Appearance White crystalline solid[3][5][6]
White crystalline solid,

hygroscopic[3]

Density 2.672 g/cm³[4] 1.69 g/cm³ (at 17 °C)[6]

Melting Point Decomposes at 770 °C[4]
86.5 °C (with decomposition)

[4][6]

Solubility in Water 36.4 g/100 mL at 20 °C[4] 86.9 g/100 mL at 0 °C[6]
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Acidity: Solutions of aluminum sulfate are acidic due to the hydrolysis of the Al³⁺ ion.

Decomposition: When heated, it decomposes to γ-alumina and sulfur trioxide.[3]

Reactions: It reacts with sodium bicarbonate, producing carbon dioxide, which is utilized in

fire-extinguishing foams.[3] In aqueous solutions, it forms a gelatinous precipitate of

aluminum hydroxide, Al(OH)₃, which is used in water purification and dyeing.[3]

Synthesis of Aluminum Sulfate
A common laboratory and industrial synthesis involves the reaction of aluminum hydroxide with

sulfuric acid:[7]

2 Al(OH)₃ + 3 H₂SO₄ → Al₂(SO₄)₃ + 6 H₂O

Alternatively, it can be synthesized by reacting aluminum metal with sulfuric acid:[7]

2 Al + 3 H₂SO₄ → Al₂(SO₄)₃ + 3 H₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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